Cas no 31555-53-0 (2(5H)-Furanone,3-bromo-5-(bromomethylene)-)

2(5H)-Furanone,3-bromo-5-(bromomethylene)- structure
31555-53-0 structure
Product Name:2(5H)-Furanone,3-bromo-5-(bromomethylene)-
CAS No:31555-53-0
MF:C5H2Br2O2
MW:253.876180171967
CID:306684
PubChem ID:5966182
Update Time:2025-04-19

2(5H)-Furanone,3-bromo-5-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3-bromo-5-(bromomethylene)-
    • NSC-237813
    • NSC 237813
    • 31555-53-0
    • 2(5H)-Furanone, 3-bromo-5-(bromomethylene)-
    • NSC237813
    • Inchi: 1S/C5H2Br2O2/c6-2-3-1-4(7)5(8)9-3/h1-2H/b3-2+
    • InChI Key: UYOUBWYVSSHGLX-NSCUHMNNSA-N
    • SMILES: BrC1C(=O)O/C(=C/Br)/C=1

Computed Properties

  • Exact Mass: 251.84206
  • Monoisotopic Mass: 251.842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 2.65
  • Boiling Point: 230°C at 760 mmHg
  • Flash Point: 92.9°C
  • Refractive Index: 1.816
  • PSA: 26.3
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